N-[4-(ethylcarbamoyl)phenyl]-3-methylpiperidine-3-carboxamide

• IUPAC Name: N-[4-(ethylcarbamoyl)phenyl]-3-methylpiperidine-3-carboxamide
• InChI: InChI=1S/C16H23N3O2/c1-3-18-14(20)12-5-7-13(8-6-12)19-15(21)16(2)9-4-10-17-11-16/h5-8,17H,3-4,9-11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: LVNFCBWKHFCMBM-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=C(C=C1)NC(=O)C2(CCCNC2)C
• Molecular Formula: C16H23N3O2
• Molecular Weight: 289.37 g/mol

Description

N-[4-(ethylcarbamoyl)phenyl]-3-methylpiperidine-3-carboxamide, also known as ECPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. ECPP is a piperidine derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

N-[4-(ethylcarbamoyl)phenyl]-3-methylpiperidine-3-carboxamide acts as an agonist for the mu-opioid receptor, which is a G protein-coupled receptor that is involved in the modulation of pain, reward, and addiction. This compound binds to the mu-opioid receptor and activates it, leading to the release of endogenous opioids such as endorphins and enkephalins. This activation of the mu-opioid receptor leads to the inhibition of neurotransmitter release, resulting in analgesia and other physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including analgesia, sedation, and respiratory depression. This compound also has effects on the immune system, including the modulation of cytokine production and the inhibition of leukocyte migration. Additionally, this compound has been shown to have anxiolytic and antidepressant effects, making it a potential treatment for mood disorders.

Advantages and Limitations for Lab Experiments

N-[4-(ethylcarbamoyl)phenyl]-3-methylpiperidine-3-carboxamide has several advantages for use in lab experiments, including its high potency and selectivity for the mu-opioid receptor. This compound also has a long duration of action, making it useful for studying the effects of opioid agonists over extended periods. However, this compound also has limitations, including its potential for inducing respiratory depression and its potential for abuse.

Future Directions

There are several future directions for research on N-[4-(ethylcarbamoyl)phenyl]-3-methylpiperidine-3-carboxamide, including the development of more selective agonists for the mu-opioid receptor, the investigation of the effects of this compound on other opioid receptors, and the development of this compound-based treatments for opioid addiction and mood disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential for use in clinical settings.

Synthesis Methods

N-[4-(ethylcarbamoyl)phenyl]-3-methylpiperidine-3-carboxamide can be synthesized using various methods, including the reaction between 4-aminobenzamide and 3-methylpiperidine-3-carboxylic acid, or the reaction between 4-(ethylcarbamoyl)phenylamine and 3-methylpiperidine-3-carboxylic acid chloride. These methods have been optimized to produce high yields of this compound with minimal impurities.

Scientific Research Applications

N-[4-(ethylcarbamoyl)phenyl]-3-methylpiperidine-3-carboxamide has been used in various scientific research applications, including as a ligand for opioid receptors and as a potential treatment for opioid addiction. This compound has also been studied for its potential as a pain reliever and as a treatment for depression and anxiety. Additionally, this compound has been used in studies on the effects of opioids on the immune system and as a tool for investigating the role of opioid receptors in various physiological processes.